2-[4-(4-fluorophenyl)-1-piperazinyl]-N-(4-methyl-1,3-thiazol-2-yl)acetamide

• IUPAC Name: 2-[4-(4-fluorophenyl)piperazin-1-yl]-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C16H19FN4OS/c1-12-11-23-16(18-12)19-15(22)10-20-6-8-21(9-7-20)14-4-2-13(17)3-5-14/h2-5,11H,6-10H2,1H3,(H,18,19,22)
• InChI Key: OCMPEMPXBUICBK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)NC(=O)CN2CCN(CC2)C3=CC=C(C=C3)F
• Molecular Formula: C16H19FN4OS
• Molecular Weight: 334.4 g/mol

Description

2-[4-(4-fluorophenyl)-1-piperazinyl]-N-(4-methyl-1,3-thiazol-2-yl)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. The compound is commonly referred to as FMPA and is known to possess a range of biochemical and physiological effects that make it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of FMPA involves its binding to the dopamine D2 receptor, which results in the inhibition of dopamine signaling. This leads to a decrease in dopamine activity in the brain, which is thought to be responsible for the therapeutic effects of the compound.
Biochemical and Physiological Effects
FMPA has been shown to possess a range of biochemical and physiological effects. In addition to its dopamine D2 receptor antagonism, the compound has been shown to inhibit the reuptake of serotonin and norepinephrine. This results in an increase in the levels of these neurotransmitters in the brain, which is thought to contribute to the therapeutic effects of the compound.

Advantages and Limitations for Lab Experiments

FMPA has several advantages for use in laboratory experiments. The compound is relatively easy to synthesize and is readily available. It has also been extensively studied, which makes it a well-characterized compound for use in research. However, the compound does have some limitations. Its potency as a dopamine D2 receptor antagonist is relatively low compared to other compounds, which may limit its usefulness in certain experiments.

Future Directions

There are several future directions for the study of FMPA. One area of research is the development of more potent derivatives of the compound that may have increased therapeutic efficacy. Another area of research is the investigation of the compound's effects on other neurotransmitter systems, such as the glutamate system. Additionally, the compound's potential as a tool for studying the role of dopamine signaling in the brain could be further explored.

Synthesis Methods

The synthesis of FMPA involves the reaction of 4-fluorobenzoyl chloride with piperazine in the presence of a base to form 4-(4-fluorophenyl)-1-piperazinecarboxylic acid. This intermediate is then reacted with 4-methyl-2-thiazolamine in the presence of a coupling reagent to form the final product, 2-[4-(4-fluorophenyl)-1-piperazinyl]-N-(4-methyl-1,3-thiazol-2-yl)acetamide.

Scientific Research Applications

FMPA has been studied extensively for its potential therapeutic applications, particularly in the treatment of neurological disorders such as schizophrenia and depression. The compound has been shown to act as a potent antagonist at the dopamine D2 receptor, which is implicated in the pathophysiology of these disorders.